N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[1-(4-hydroxyphenyl)ethyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H15NO4/c1-11(12-6-8-14(20)9-7-12)19-17(21)15-10-13-4-2-3-5-16(13)23-18(15)22/h2-11,20H,1H3,(H,19,21)
• InChI Key: MXARDEDVUFBRAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)O)NC(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol
• Solubility: 27.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide, also known as Xanthohumol, is a prenylated flavonoid found in the hop plant (Humulus lupulus). Xanthohumol has been extensively studied for its potential applications in the prevention and treatment of various diseases, including cancer, cardiovascular disease, and metabolic disorders.

Mechanism of Action

The mechanism of action of N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide is complex and involves multiple pathways. This compound has been shown to inhibit the activity of various enzymes, including cytochrome P450, lipoxygenase, and cyclooxygenase. This compound also activates the Nrf2 pathway, which plays a critical role in cellular defense against oxidative stress. Additionally, this compound has been shown to modulate various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the Wnt/β-catenin pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, anti-cancer, anti-obesity, and cardioprotective effects. This compound has also been shown to improve cognitive function, reduce anxiety and depression, and promote bone health.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide in lab experiments include its low toxicity, high selectivity, and broad range of potential applications. However, this compound has some limitations, including its low solubility in water and its instability under certain conditions.

Future Directions

There are many future directions for N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide research, including the development of new synthesis methods, the identification of new targets and pathways, and the evaluation of this compound in clinical trials. Additionally, the potential applications of this compound in the prevention and treatment of neurodegenerative diseases, infectious diseases, and skin disorders should be explored further.

Scientific Research Applications

N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential applications in the prevention and treatment of various diseases, including cancer, cardiovascular disease, and metabolic disorders. In cancer research, this compound has shown promising results in inhibiting the growth and proliferation of cancer cells, inducing apoptosis, and reducing inflammation. In cardiovascular disease research, this compound has been shown to reduce oxidative stress, improve endothelial function, and lower blood pressure. In metabolic disorder research, this compound has been shown to improve insulin sensitivity, reduce inflammation, and promote weight loss.